Cas no 1203103-67-6 (methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate)

• Product Name: methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate
• CAS No: 1203103-67-6
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5802385
• PubChem ID: 45497086
• Update Time: 2025-10-23

methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• PCLKLNLEWKRQCY-UHFFFAOYSA-N
• methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate
• 1203103-67-6
• VU0519517-1
• CCG-290722
• SR-01000924562
• AKOS024517461
• SR-01000924562-1
• F5759-0144

• Inchi： 1S/C17H19N3O2/c1-22-17(21)14-7-9-20(10-8-14)16-11-15(18-12-19-16)13-5-3-2-4-6-13/h2-6,11-12,14H,7-10H2,1H3
• InChI Key： PCLKLNLEWKRQCY-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C3=CC=CC=C3)=NC=N2)CCC(C(OC)=O)CC1

Computed Properties

• Exact Mass: 297.147726857g/mol
• Monoisotopic Mass: 297.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.3Ų

Additional information on methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate

Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate (CAS No 1203103-67-6): A Comprehensive Overview

Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate, identified by its CAS number 1203103-67-6, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the phenylpyrimidine and piperidine moieties, contribute to its unique chemical properties and biological activities.

The phenylpyrimidine scaffold is a common motif in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the pyrimidine ring can engage with enzymes and receptors, making it a valuable component in the design of drugs targeting metabolic disorders, cancers, and infectious diseases. The presence of a phenyl group attached to the pyrimidine ring further enhances the molecule's versatility by introducing additional functional sites for chemical modifications.

In contrast, the piperidine ring is another crucial structural element that influences the pharmacokinetic and pharmacodynamic properties of the compound. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The combination of these two motifs in Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate suggests potential applications in CNS disorders, including neurodegenerative diseases and psychiatric conditions.

Recent advancements in drug discovery have highlighted the importance of multitargeted compounds, which can interact with multiple biological pathways simultaneously. Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate exhibits such multitargeting capabilities, making it an attractive candidate for developing novel therapeutics. Studies have shown that this compound can modulate several key enzymes and receptors involved in disease pathways, thereby offering a comprehensive approach to treatment.

The synthesis of Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenylpyrimidine moiety typically begins with condensation reactions between pyrimidine derivatives and aromatic aldehydes or ketones. Subsequent functionalization of the piperidine ring is achieved through nucleophilic substitution or other coupling reactions. The final step involves esterification to introduce the methyl carboxylate group, which enhances solubility and bioavailability.

Evaluation of Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its interaction with various enzymes such as kinases and phosphodiesterases, which are implicated in cancer growth and progression. Additionally, preliminary in vivo studies suggest that this compound exhibits promising effects on neurological functions, indicating its potential as a therapeutic agent for CNS disorders.

The compound's pharmacokinetic profile is another critical aspect that has been thoroughly investigated. Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical efficacy. Its ability to cross the blood-brain barrier efficiently makes it suitable for treating neurological conditions. Furthermore, its metabolic stability ensures prolonged half-life, allowing for less frequent dosing.

The safety profile of Methyl 1-(6-phenylpyrimidin-4-yl)piperidine-4-carboxylate has also been assessed through toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further research is needed to fully understand its long-term safety implications and potential interactions with other drugs.

In conclusion, Methyl 1-(6-phenylpyrimidin-4-yl strong>)< strong>piperidine -4-carbox yl ate (CAS No 1203103 -67 -6) is a promising compound with significant therapeutic potential. Its unique structural features and multitargeting capabilities make it an attractive candidate for further development in pharmaceuticals. As research continues to uncover new applications for this molecule, it is likely to play a crucial role in addressing various diseases affecting human health.